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Abstract
This document provides a comprehensive guide for the preparation, storage, and application of

a dimethyl sulfoxide (DMSO) stock solution of IC-87114, a potent and selective inhibitor of the

phosphoinositide 3-kinase delta (PI3Kδ) isoform.[1][2][3] Detailed protocols for solubilization

and storage are presented to ensure the integrity and efficacy of the compound in experimental

settings. Furthermore, this note includes an overview of the PI3K/Akt/mTOR signaling pathway,

the primary target of IC-87114, and recommended practices for its use in cell-based assays.

Introduction
IC-87114 is a small molecule inhibitor that selectively targets the p110δ catalytic subunit of

PI3K, exhibiting significantly less activity against other Class I PI3K isoforms (α, β, and γ).[1][3]

[4] This selectivity makes it a valuable tool for investigating the specific roles of PI3Kδ in

various cellular processes, particularly in immune cells where it is highly expressed.[4]

Dysregulation of the PI3Kδ signaling pathway is implicated in various diseases, including

certain cancers and inflammatory conditions.[5][6] Accurate and consistent preparation of IC-
87114 stock solutions is paramount for obtaining reliable and reproducible experimental

results. DMSO is the recommended solvent for preparing stock solutions of IC-87114 due to its

excellent solubilizing capacity for this compound.[1][4][7]
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Physicochemical and Inhibitory Properties of IC-
87114
A summary of the key quantitative data for IC-87114 is presented in the table below for easy

reference.

Property Value Reference

Molecular Formula C₂₂H₁₉N₇O [1][4]

Molecular Weight 397.43 g/mol [1][4][7]

CAS Number 371242-69-2 [1][4]

Appearance White to gray solid powder [2][3]

Purity ≥98% [4]

Solubility in DMSO
0.66 mg/mL (1.66 mM) to 30

mg/mL (75.49 mM)
[1][3][4]

IC₅₀ for PI3Kδ 0.5 µM [1][3][4]

IC₅₀ for PI3Kγ 29 µM [1][3]

IC₅₀ for PI3Kβ 75 µM [3][4]

IC₅₀ for PI3Kα >100 µM [1][3]

PI3K/Akt/mTOR Signaling Pathway
IC-87114 exerts its effects by inhibiting PI3Kδ, a critical node in the PI3K/Akt/mTOR signaling

cascade. This pathway plays a central role in regulating cell growth, proliferation, survival, and

metabolism. The following diagram illustrates the simplified signaling pathway.
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Caption: Simplified PI3K/Akt/mTOR signaling pathway and the inhibitory action of IC-87114.
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Experimental Protocol: Preparation of a 10 mM IC-
87114 Stock Solution in DMSO
This protocol details the preparation of a 10 mM stock solution of IC-87114 in DMSO. This

concentration is a common starting point for subsequent dilutions to working concentrations for

various in vitro assays.

Materials:

IC-87114 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated precision balance

Vortex mixer

Pipettors and sterile, filtered pipette tips

Workflow for Stock Solution Preparation:
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Start

1. Weigh IC-87114 Powder

2. Add Anhydrous DMSO

3. Vortex to Dissolve
(Use sonication if necessary)

4. Aliquot into sterile tubes

5. Store at -20°C or -80°C

End

Click to download full resolution via product page

Caption: Experimental workflow for preparing IC-87114 stock solution in DMSO.

Procedure:

Calculation: To prepare a 10 mM stock solution, calculate the required amount of IC-87114
and DMSO.

Molecular Weight of IC-87114 = 397.43 g/mol
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For 1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution:

Mass (g) = 0.010 mol/L * 0.001 L * 397.43 g/mol = 0.0039743 g = 3.97 mg

Therefore, to prepare 1 mL of a 10 mM stock solution, you will need 3.97 mg of IC-87114
and 1 mL of DMSO.

Weighing: Carefully weigh out the calculated amount of IC-87114 powder using a calibrated

precision balance in a fume hood.

Solubilization:

Transfer the weighed IC-87114 powder to a sterile, amber microcentrifuge tube or vial.

Add the calculated volume of anhydrous DMSO. It is crucial to use fresh, high-quality

DMSO as moisture can reduce the solubility of IC-87114.[1]

Vortex the solution vigorously until the powder is completely dissolved. If necessary, brief

sonication in a water bath can aid in dissolution.[3][8] Visually inspect the solution to

ensure there are no visible particulates.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes.[1]

Store the aliquots in a light-protected container at -20°C for short-term storage (up to 1

month) or at -80°C for long-term storage (up to 1 year).[1]

Application in Cell-Based Assays
For cell-based assays, the DMSO stock solution should be diluted to the final working

concentration in the appropriate cell culture medium. It is important to ensure that the final

concentration of DMSO in the culture medium is low (typically ≤ 0.1%) to avoid solvent-induced

cytotoxicity. A vehicle control (medium with the same final concentration of DMSO) should

always be included in experiments. Working concentrations of IC-87114 can range from

nanomolar to micromolar, depending on the cell type and the specific experimental endpoint.[1]
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Safety Precautions
IC-87114 is a bioactive compound and should be handled with appropriate safety precautions.

Wear personal protective equipment (PPE), including gloves, a lab coat, and safety glasses,

when handling the powder and its solutions. All work should be conducted in a well-ventilated

area, such as a chemical fume hood. Refer to the Safety Data Sheet (SDS) for comprehensive

safety information.

Disclaimer: This protocol is intended for research use only by qualified personnel. The user is

responsible for validating the protocol for their specific application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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